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Compound of Interest

Compound Name: Chlorocyclobutane

Cat. No.: B072530 Get Quote

This guide provides essential safety information, troubleshooting procedures, and frequently

asked questions for researchers, scientists, and drug development professionals working with

chlorocyclobutane. Adherence to these guidelines is critical for ensuring laboratory safety and

minimizing risk.

Frequently Asked Questions (FAQs) &
Troubleshooting Guides
Q1: What are the primary hazards associated with chlorocyclobutane?

A1: Chlorocyclobutane is a highly flammable liquid and vapor[1]. Its primary hazards are fire

and explosion risks. Vapors are heavier than air and may travel to an ignition source and flash

back[2]. Inhalation of high concentrations of its vapor can lead to symptoms such as headache,

dizziness, fatigue, nausea, and vomiting[1][3]. It may also cause skin and eye irritation[2][4].

Q2: What are the immediate steps to take in case of a chlorocyclobutane spill?

A2: In the event of a spill, immediately alert personnel in the area and evacuate if necessary.

Remove all sources of ignition, such as open flames, sparks, and hot surfaces[1][3]. Ensure the

area is well-ventilated, preferably within a chemical fume hood. Use only non-sparking tools

and explosion-proof equipment for cleanup[1][3]. Absorb the spill with an inert material (e.g.,

dry sand or earth) and place it into a suitable, closed container for disposal[1][3]. Do not allow

the spill to enter drains or waterways[5].
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Q3: What personal protective equipment (PPE) is required when handling

chlorocyclobutane?

A3: Appropriate PPE is the first line of defense against exposure. The recommended PPE

includes tightly fitting safety goggles, chemical-resistant gloves, and a fire/flame-resistant

laboratory coat[1][6]. For situations with a high risk of splashing, a face shield should be worn

in addition to goggles[6]. All handling of chlorocyclobutane should be conducted in a properly

functioning chemical fume hood to minimize inhalation exposure[6].

Q4: How should I properly store chlorocyclobutane in the laboratory?

A4: Store chlorocyclobutane in a tightly closed container in a cool, dry, and well-ventilated

area[1]. It is crucial to keep it away from heat, sparks, open flames, and other sources of

ignition[1][2][3]. Store it in a designated "flammables area" and away from incompatible

substances, especially oxidizing agents and strong bases[1][7].

Q5: What is the correct procedure for disposing of chlorocyclobutane waste?

A5: All chlorocyclobutane waste, including contaminated absorbent materials and empty

containers, must be treated as hazardous waste. Collect waste in designated, properly labeled,

and sealed containers[6][8]. The first rinse of a container that held chlorocyclobutane must be

collected and disposed of as hazardous waste[8]. Dispose of all waste through an approved

waste disposal plant, following all local and national regulations[1][9]. Never dispose of

chlorocyclobutane by evaporation or down the sewer[8].

Q6: What type of fire extinguisher should be used for a chlorocyclobutane fire?

A6: In case of a fire, use carbon dioxide (CO2), dry chemical, or alcohol-resistant foam to

extinguish the flames[1][2][9]. Water may be ineffective for extinguishing the fire but can be

used as a spray to cool fire-exposed containers[1][2]. Do not use a straight stream of water, as

it may spread the flammable liquid[2].

Q7: What are the first-aid measures for chlorocyclobutane exposure?

A7: The appropriate first-aid response depends on the route of exposure:
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Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, making

sure to lift the upper and lower eyelids. Seek immediate medical attention[1][2].

Skin Contact: Take off all contaminated clothing immediately. Rinse the affected skin area

with plenty of water for at least 15 minutes[1][9]. If irritation persists, consult a physician[1][3].

Inhalation: Move the individual to fresh air immediately. If the person is not breathing, provide

artificial respiration. Seek medical attention if symptoms occur or persist[1][2][3].

Ingestion: Clean the mouth with water and then have the person drink plenty of water. Do not

induce vomiting. Seek immediate medical attention[1][2][9].

Data Presentation
Table 1: Physical and Chemical Properties of Chlorocyclobutane

Property Value Reference

CAS Number 1120-57-6 [1][3]

Molecular Formula C4H7Cl N/A

Boiling Point 77 - 78 °C (171 - 172 °F)

Density 0.886 g/cm³ at 25 °C (77 °F)

Signal Word Danger [1]

Hazard Statements
Highly flammable liquid and

vapor
[1]

Table 2: Recommended Personal Protective Equipment (PPE)
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PPE Category Item Specification Rationale

Eye Protection Safety Goggles

Tightly fitting,

compliant with NIOSH

(US) or EN 166 (EU)

standards.

Protects against

chemical splashes

and vapors.[2][6]

Face Shield

To be worn with

goggles during high-

splash risk

procedures.

Provides a secondary

layer of protection for

the entire face.[6]

Hand Protection
Chemical-Resistant

Gloves

Materials such as

Viton or Butyl rubber

are recommended.

Always inspect gloves

before use.

Protects hands from

direct contact with the

chemical.[6]

Body Protection Laboratory Coat

Fire/flame-resistant

and chemically

impervious material.

Protects skin and

personal clothing from

contamination.[6]

Respiratory Protection Chemical Fume Hood

All handling should

occur within a certified

fume hood.

Minimizes inhalation

exposure to

flammable and

potentially toxic

vapors.[6]

Air-Purifying

Respirator

Equipped with organic

vapor cartridges for

emergency situations

(e.g., large spills).

Provides respiratory

protection in the event

of an unexpected

release outside a

fume hood.[6]

Experimental Protocols
Protocol 1: Standard Procedure for Handling Chlorocyclobutane

Preparation: Before starting, ensure the chemical fume hood is operational. Clear the

workspace of all unnecessary items and ignition sources. Verify that an appropriate fire
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extinguisher (CO2 or dry chemical) and a spill kit are readily accessible.

PPE: Don the required personal protective equipment: a flame-resistant lab coat, chemical-

resistant gloves, and tightly fitting safety goggles.

Grounding: When transferring chlorocyclobutane between metal containers, ensure that

the containers are grounded and bonded to prevent the buildup of static electricity[1][2][3].

Dispensing: Conduct all dispensing and handling operations within the chemical fume hood.

Use only non-sparking tools for opening and closing containers[1][3].

Post-Handling: Tightly close the chlorocyclobutane container immediately after use. Clean

any contaminated surfaces.

Waste: Dispose of all contaminated materials (e.g., pipette tips, gloves) in a designated

hazardous waste container[6].

Protocol 2: Emergency Spill Cleanup Procedure

Alert & Evacuate: Immediately alert all personnel in the vicinity of the spill. Evacuate the area

if the spill is large or ventilation is poor.

Remove Ignition Sources: Turn off all equipment and extinguish any open flames in the

area[1][3].

Ventilate: Ensure the area is well-ventilated. If the spill is not in a fume hood, open windows

if it is safe to do so.

Contain Spill: Use an inert absorbent material, such as sand, earth, or a commercial sorbent

pad, to contain the spill and prevent it from spreading[1][3]. Do not use combustible materials

like paper towels.

Absorb and Collect: Carefully apply the absorbent material over the spill. Using non-sparking

tools, collect the absorbed material and place it into a labeled, sealable container for

hazardous waste disposal[1][3].

Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water.

Collect all cleaning materials as hazardous waste.
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Report: Report the incident to the laboratory supervisor or Environmental Health & Safety

(EHS) department according to institutional policy.
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Caption: Workflow for managing a chlorocyclobutane spill.
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Exposure to Chlorocyclobutane
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Caption: First aid response flowchart for chlorocyclobutane exposure.
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Incompatible With
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Caption: Chemical incompatibilities of chlorocyclobutane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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